Cas no 2228193-60-8 (tert-butyl N-1-(4-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(4-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228193-60-8
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 5902303
• PubChem ID: 165697083
• Update Time: 2025-05-20

tert-butyl N-1-(4-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate
• 2228193-60-8
• EN300-1881603
• tert-butyl N-[1-(4-bromothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C12H16BrNO3S/c1-12(2,3)17-11(16)14(4)9(6-15)10-5-8(13)7-18-10/h5-7,9H,1-4H3
• InChI Key： COBUAZSPCUANEA-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.00343g/mol
• Monoisotopic Mass: 333.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-1-(4-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(4-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(4-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228193-60-8) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a N-methylcarbamate moiety, and a 4-bromothiophen-substituted ethyl chain. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of thiophene derivatives, such as the 4-bromothiophen-substituted group in this compound, in medicinal chemistry. Thiophenes are known for their aromaticity and ability to participate in various chemical reactions, making them valuable in drug design. The bromine substitution at the 4-position of the thiophene ring adds further functionality, potentially enhancing the compound's stability and bioavailability.

The N-methylcarbamate group in this molecule plays a crucial role in modulating its pharmacokinetic properties. Carbamates are widely used in pharmaceuticals due to their ability to act as prodrugs, releasing active metabolites upon enzymatic cleavage. The tert-butyl group serves as a protecting group, which can be removed under specific conditions to reveal reactive intermediates for further synthesis.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and environmentally friendly syntheses of similar compounds. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields.

The application of this compound extends beyond traditional pharmaceuticals. Its structural features make it a promising candidate for use in agrochemicals, where it could serve as an active ingredient in pesticides or herbicides. Additionally, the compound's stability under various environmental conditions suggests its potential use in materials science, particularly in the development of novel polymers or coatings.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets. Molecular docking studies have revealed potential binding affinities with key enzymes involved in metabolic pathways, suggesting its role as a lead compound for drug discovery efforts.

In conclusion, the compound tert-butyl N-1-(4-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings.